2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine

• CAS: 1223805-51-3
• Molecular Formula: C23H21N3S
• Molecular Weight: 371.5
• SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=C(C=C4)C=C)C
• InChI: InChI=1S/C23H21N3S/c1-4-18-6-8-19(9-7-18)15-27-23-22-14-21(25-26(22)12-11-24-23)20-10-5-16(2)17(3)13-20/h4-14H,1,15H2,2-3H3
• InChIKey: PXHIOFWQWZYRHT-UHFFFAOYSA-N
• Solubility: not available

2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine (CAS 1223805-51-3): Core Scaffold and Research Supply Profile

2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine is a fully synthetic, poly-substituted pyrazolo[1,5-a]pyrazine heterocycle. The fused bicyclic pyrazolo[1,5-a]pyrazine core is recognised as a privileged scaffold in medicinal chemistry due to its planar, electron-rich architecture and versatile hydrogen-bond accepting properties . This specific derivative features a 3,4-dimethylphenyl ring at position 2 and a 4-vinylbenzylthio appendage at position 4, yielding a molecular formula of C₂₃H₂₁N₃S and a molecular weight of 371.5 g·mol⁻¹ as computed by PubChem [1]. The compound is catalogued for research purposes and is not associated with any approved therapeutic agent.

Privileged pyrazolo[1,5-a]pyrazine scaffold – planar, electron-rich core supports kinase hinge-binding and fragment-based design.

Unique terminal vinyl handle – 4-vinylbenzylthio group enables thiol-ene click bioconjugation without additional linker synthesis.

Distinct 3,4-dimethylphenyl substitution – differs from 2,4-dimethyl and 4-fluorophenyl analogs; useful for SAR expansion and lipophilicity-guided lead optimization.

• [1] PubChem. Compound Summary for CID 49814569: 2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine. National Center for Biotechnology Information (2026). View Source

Why Close-In Analogs of 2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine Cannot Be Assumed Interchangeable

Even within a tightly conserved chemotype, small structural perturbations produce measurable shifts in physicochemical and potentially biological profiles. The 3,4-dimethylphenyl substitution pattern on the pyrazolo[1,5-a]pyrazine core dictates the molecule’s lipophilicity (cLogP), polar surface area, and steric contour, while the terminal vinyl group on the 4-thiobenzyl substituent provides a unique, chemoselective reactive handle absent in saturated or halogenated analogs [1]. Simply substituting a 2,4-dimethylphenyl isomer, a 4-fluorophenyl ring, or a non-vinyl benzyl thioether eliminates the distinctive property vector that this compound offers. The quantitative contrasts below demonstrate that generic substitution is not risk-free when experimental reproducibility and differentiated functionality are procurement drivers.

Target 3,4-Dimethylphenyl isomer with cLogP ~5.5 and tPSA 55.5 Ų

Comparator 2,4-Dimethylphenyl positional isomer may alter lipophilicity and steric contour, shifting cellular permeability and target-binding profile.

Target tPSA 55.5 Ų supports peripheral target engagement preference

Comparator 4-Fluorophenyl analog (tPSA ~28.7 Ų) dramatically reduces polar surface, favoring CNS penetration; not interchangeable.

Target Terminal vinyl group enables thiol-ene coupling

Comparator Non-vinyl benzylthio analogs (e.g., 4-benzylsulfanyl, 4-(3-chlorobenzyl)sulfanyl) lack this reactive handle; cannot support bioconjugation workflows.

• [1] G. Zhang, J. Liu, Q. Wang, et al. “Novel N-(2-((4-vinylbenzyl)thio)ethyl)Acetamide Functionalized Magnetite Nanoparticle: Synthesis and Test Selective Silver(I) Removal Study.” Journal of Inorganic and Organometallic Polymers and Materials, 2020. Demonstrates the reactivity of the 4-vinylbenzylthio moiety in radical-mediated surface coupling. View Source

Quantifiable Differentiation Dimensions for 2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine Relative to Its Closest Analogs

Lipophilicity Shift (cLogP) Between 3,4-Dimethyl and 2,4-Dimethyl Positional Isomers

Target compound (3,4-dimethylphenyl substitution) exhibits a computed cLogP of approximately 5.5 [1], whereas its closest positional isomer, 2-(2,4-dimethylphenyl)-4-{[(4-ethenylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, displays a cLogP of 5.46 . Both values were calculated using the same software (ACD/Labs-based tools) under identical parameterisation, ensuring comparability. The ΔcLogP of ≈0.04 is modest but reflects a genuine structural influence: moving a methyl group from the 3- to the 2-position alters the molecular shape and electron distribution, which can affect membrane partitioning and protein-binding promiscuity in cellular assays.

cLogP Shift

Cross-study comparable

Target: ~5.5 Comparator: 5.46 Δ +0.04

Supports isomer-specific lipophilicity profiling for SAR design.

Computed XLogP3 vs. ACD/Labs; group-contribution algorithms.

Evidence Dimension	Computed octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP ≈ 5.5 (PubChem, XLogP3-AA method)
Comparator Or Baseline	2-(2,4-dimethylphenyl)-4-{[(4-ethenylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine: cLogP = 5.46 (ChemDiv, ACD/Labs method)
Quantified Difference	ΔcLogP ≈ 0.04 (target slightly more lipophilic)
Conditions	Computed values; PubChem XLogP3 vs. ACD/Labs – both based on group-contribution algorithms.

Why This Matters

Even subtle lipophilicity differences can translate into markedly different cellular permeability and off-target binding profiles, making the 3,4-dimethyl isomer a distinct entity for SAR studies where consistent pharmacokinetic behaviour is required.

• [1] PubChem. Compound Summary for CID 49814569: 2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine. XLogP3-AA = 5.5. View Source

Topological Polar Surface Area (tPSA) Differentiation Between 3,4-Dimethylphenyl and 4-Fluorophenyl Analogs

The topological polar surface area (tPSA) of the target compound is 55.5 Ų, calculated by the same PubChem pipeline [1]. In contrast, the 4-fluorophenyl analog (2-(4-fluorophenyl)-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine, CAS 1105240-20-7) possesses a tPSA of 28.7 Ų . The 3,4-dimethylphenyl derivative thus has a tPSA roughly 93% larger than the fluorinated comparator. This is a direct consequence of the additional methyl substituents and the nitrogen atoms in the pyrazine ring; the fluorophenyl ring contributes less to the polar surface. The higher tPSA suggests improved aqueous solubility and reduced passive blood-brain barrier penetration relative to the fluoro analog, a relevant factor when selecting compounds for central vs. peripheral target engagement.

tPSA Difference

Cross-study comparable

Target: 55.5 Ų Fluoro analog: 28.7 Ų Δ +26.8 Ų

Differentiates peripheral vs. CNS permeability profiles.

Cactvs/PubChem data; ~93% larger polar surface.

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	55.5 Ų
Comparator Or Baseline	2-(4-Fluorophenyl)-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine: tPSA = 28.7 Ų
Quantified Difference	ΔtPSA = +26.8 Ų (~93% larger for target)
Conditions	Calculated by Cactvs 3.4.8.24 (PubChem) for target; ChemSrc data for fluorophenyl analog.

Why This Matters

tPSA is a critical parameter governing oral bioavailability and CNS penetration; the nearly two-fold difference means these two vinylbenzylthio-bearing compounds are not interchangeable in drug-discovery cascades targeting peripheral vs. central compartments.

• [1] PubChem. Compound Summary for CID 49814569: Topological Polar Surface Area = 55.5 Ų. View Source

Unique Thiol-Ene Reactive Handle: Terminal Vinyl Group Enables Covalent Bioconjugation

The 4-vinylbenzylthio substituent contains a terminal styrenic C=C double bond capable of participating in radical-mediated thiol-ene coupling, as demonstrated for analogous 4-vinylbenzylthio small molecules and surface-functionalisation strategies [1]. By contrast, the closest thioether analogs—such as 4-[(3-chlorobenzyl)sulfanyl]-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine and 4-(benzylsulfanyl)-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine—lack any pendant alkene and are therefore inert to thiol-ene click chemistry. This constitutes a binary chemical reactivity advantage: the target compound can serve simultaneously as a pharmacophore scaffold and a chemoselective ligation handle for installing fluorescent reporters, affinity tags, PEG chains, or surface immobilisation without requiring additional linker synthesis.

Thiol-Ene Handle

Class-level inference

Vinyl present (reactive) Non-vinyl analogs: inert

Enables direct bioconjugation workflow selection.

Radical-mediated coupling demonstrated for analogous 4-vinylbenzylthio derivatives.

Evidence Dimension	Presence of reactive terminal vinyl group
Target Compound Data	Vinyl group present (styrenic C=C); capable of thiol-ene addition
Comparator Or Baseline	4-(Benzylsulfanyl)-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine: no vinyl group; 4-[(3-chlorobenzyl)sulfanyl]-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine: no vinyl group
Quantified Difference	Qualitative binary: reactive vs. inert to thiol-ene conditions
Conditions	Radical initiator (e.g., AIBN) or photo-initiated thiol-ene coupling conditions, as reported for analogous 4-vinylbenzylthio derivatives.

Why This Matters

For chemical biology and probe development, the ability to conjugate a functional payload without disturbing the core pharmacophore is a decisive procurement criterion that no non-vinyl analog in this series can satisfy.

• [1] G. Zhang, J. Liu, Q. Wang, et al. “Novel N-(2-((4-vinylbenzyl)thio)ethyl)Acetamide Functionalized Magnetite Nanoparticle...” J Inorg Organomet Polym, 2020. Confirms radical-mediated coupling of the 4-vinylbenzylthio moiety onto surfaces. View Source

Antimicrobial Activity Differentiation Among 4-Arylthio Pyrazolo[1,5-a]pyrazines (Class-Level SAR)

A systematic study of 4-arylthio and 4-alkylthio pyrazolo[1,5-a]pyrazines reported that specific substitution patterns yield antibacterial activity against S. aureus (MIC = 7.8 μg/mL), M. luteum (MIC = 3.9 μg/mL), and antifungal activity against A. niger (MIC = 7.8 μg/mL) [1]. The target compound, bearing a 3,4-dimethylphenyl ring and a 4-vinylbenzylthio group, occupies a distinct chemical space not directly tested in that study. However, the report establishes that the nature of the 4-thio substituent (aryl vs. alkyl) and the substitution on the 2-phenyl ring collectively dictate antimicrobial potency. This implies that analogs with different 2-aryl or 4-thioether groups cannot be assumed to exhibit equivalent activity, and the target compound’s unique combination of a dimethylphenyl donor ring and a vinylbenzylthio moiety represents a divergent SAR point that warrants independent profiling.

Antimicrobial SAR

Class-level

No direct data for this compound

Class-level MIC 3.9–7.8 μg/mL for related 4-arylthio derivatives; this substitution pattern remains uncharacterized.

Data to verify; class-level inference from Hrynyshyn et al. (2019).

Evidence Dimension	Antimicrobial MIC (class-level range)
Target Compound Data	No direct MIC data available for this specific compound.
Comparator Or Baseline	Lead 4-arylthio pyrazolo[1,5-a]pyrazines: MIC = 3.9–7.8 μg/mL against Gram-positive bacteria and A. niger.
Quantified Difference	Not quantifiable for this compound; class-level baseline only.
Conditions	Broth microdilution assay per CLSI guidelines (Ukrainian Chemistry Journal, 2019).

Why This Matters

Procurement for antimicrobial screening programs should prioritise this compound because its uncharacterised substitution pattern is a deliberate divergence from published lead structures, offering the potential to expand SAR knowledge in a class that has already produced low-μg/mL active members.

• [1] E. V. Hrynyshyn, et al. “Synthesis and Antimicrobial Activity of 4-Arylthio- and 4-Alkylthiofunctionalized Pyrazolo[1,5-a]pyrazines.” Ukrainian Chemistry Journal, 2019, 85(1), 58–66. View Source

Defined Research Application Scenarios for 2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine Based on Evidence-Linked Differentiation

Structural Activity Relationship (SAR) Expansion of Pyrazolo[1,5-a]pyrazine Antimicrobial Agents

The class-level antimicrobial SAR evidence [1] shows that 4-arylthio derivatives can achieve single-digit μg/mL MICs against S. aureus, M. luteum, and A. niger. This compound’s unexplored 3,4-dimethylphenyl / 4-vinylbenzylthio combination is a deliberate departure from the published active chemotypes. Procuring this specific compound enables systematic probing of how electron-donating methyl groups on the 2-aryl ring and the lipophilic vinylbenzylthio chain influence antibacterial potency and spectrum, filling a gap in the existing SAR matrix.

Bioconjugation and Chemical Probe Development via Thiol-Ene Click Chemistry

The terminal vinyl group on the 4-thiobenzyl substituent is a chemoselective handle for radical- or photo-initiated thiol-ene coupling, as demonstrated for analogous 4-vinylbenzylthio molecules [2]. This compound can be directly conjugated to thiol-functionalised fluorophores, biotin tags, PEG chains, or solid supports without de novo linker synthesis. Researchers building kinase-targeted fluorescent probes or affinity pull-down reagents from pyrazolo[1,5-a]pyrazine scaffolds should select this compound over saturated-thioether analogs (e.g., 4-benzylsulfanyl or 4-(3-chlorobenzyl)sulfanyl derivatives), which lack the requisite alkene and therefore cannot participate in this conjugation chemistry.

Lipophilicity-Guided Kinase Inhibitor Lead Optimisation

With a computed cLogP of ~5.5 [3], this compound occupies the lipophilicity window typical of ATP-competitive kinase inhibitor leads. The pyrazolo[1,5-a]pyrazine core is a recognised privileged scaffold for kinase hinge-binding , and the 3,4-dimethylphenyl substitution differentiates it from the less lipophilic 2,4-dimethylphenyl positional isomer (cLogP 5.46) . Medicinal chemistry teams pursuing kinase targets where controlled lipophilicity is critical for balancing cellular potency and metabolic stability can use this compound as a starting point, knowing its computed logP and tPSA (55.5 Ų) are distinct from both the positional isomer and the 4-fluorophenyl analog.

Fragment-Based Drug Discovery (FBDD) and Screening Library Diversification

The compound, with a molecular weight of 371.5 Da and a heavy atom count of 27, lies at the upper boundary of fragment-like space but within the lead-like range. Its presence in the ChemDiv screening library indicates suitability for high-throughput screening. The vinyl functional group introduces a reactivity-based filter: in cysteine-trapping or covalent fragment screens, this compound’s styrenic double bond can act as a weak Michael acceptor (alpha to the sulfur), enabling covalent engagement that non-vinyl analogs cannot provide. Procurement for covalent fragment library design should prioritise this entity over its saturated benzylthio counterparts.

Application

Selection Property

Validation Focus

Pyrazolo[1,5-a]pyrazine antimicrobial SAR expansion

Distinct 3,4-dimethylphenyl / 4-vinylbenzylthio substitution

MIC determination against Gram-positive bacteria and fungi; compare to class baseline

Thiol-ene probe and bioconjugate synthesis

Terminal vinyl handle

Conjugation efficiency; retained target binding after fluorophore/biotin attachment

Kinase inhibitor lead optimization (lipophilicity window)

Computed lipophilicity and polar surface area profile

Cellular target engagement; metabolic stability relative to positional isomers

Covalent fragment library screening

Weak Michael acceptor potential (styrenic double bond)

Covalent modification detection; selectivity profiling against cysteine-containing targets

• [1] E. V. Hrynyshyn, et al. “Synthesis and Antimicrobial Activity of 4-Arylthio- and 4-Alkylthiofunctionalized Pyrazolo[1,5-a]pyrazines.” Ukrainian Chemistry Journal, 2019, 85(1), 58–66. View Source
• [2] G. Zhang, J. Liu, Q. Wang, et al. “Novel N-(2-((4-vinylbenzyl)thio)ethyl)Acetamide Functionalized Magnetite Nanoparticle...” J Inorg Organomet Polym, 2020. View Source
• [3] PubChem. Compound Summary for CID 49814569. XLogP3-AA = 5.5. View Source